![molecular formula C13H15N5O3 B5235153 N~4~-(4-methoxyphenyl)-N~2~,6-dimethyl-5-nitro-2,4-pyrimidinediamine](/img/structure/B5235153.png)
N~4~-(4-methoxyphenyl)-N~2~,6-dimethyl-5-nitro-2,4-pyrimidinediamine
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Overview
Description
N~4~-(4-methoxyphenyl)-N~2~,6-dimethyl-5-nitro-2,4-pyrimidinediamine, also known as MNPD, is a synthetic chemical compound that has been extensively studied for its potential applications in scientific research. MNPD is a member of the pyrimidine family of compounds and is known for its unique chemical properties that make it an attractive candidate for various research applications. In
Mechanism of Action
The mechanism of action of N~4~-(4-methoxyphenyl)-N~2~,6-dimethyl-5-nitro-2,4-pyrimidinediamine involves the inhibition of certain enzymes that are involved in various cellular processes. This compound works by binding to the active site of these enzymes and preventing them from carrying out their normal functions. This results in the inhibition of various cellular processes, including the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory and anti-oxidant properties. It has been shown to reduce oxidative stress in cells and protect against DNA damage.
Advantages and Limitations for Lab Experiments
N~4~-(4-methoxyphenyl)-N~2~,6-dimethyl-5-nitro-2,4-pyrimidinediamine has a number of advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also relatively stable and can be stored for long periods of time without degradation. However, this compound also has some limitations for use in lab experiments. It is a highly toxic compound and must be handled with care. It is also relatively expensive compared to other compounds that are used in scientific research.
Future Directions
There are a number of future directions for research on N~4~-(4-methoxyphenyl)-N~2~,6-dimethyl-5-nitro-2,4-pyrimidinediamine. One area of research is the development of new and more efficient synthesis methods for this compound. Another area of research is the investigation of the potential applications of this compound in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of N~4~-(4-methoxyphenyl)-N~2~,6-dimethyl-5-nitro-2,4-pyrimidinediamine involves a series of chemical reactions that result in the formation of the final compound. The starting materials for the synthesis of this compound are 4-methoxyaniline, 2,6-dimethyl-5-nitro-2,4-diaminopyrimidine, and acetic anhydride. The reaction involves the condensation of 4-methoxyaniline with 2,6-dimethyl-5-nitro-2,4-diaminopyrimidine in the presence of acetic anhydride as a catalyst. The resulting product is then purified through a series of purification steps to obtain pure this compound.
Scientific Research Applications
N~4~-(4-methoxyphenyl)-N~2~,6-dimethyl-5-nitro-2,4-pyrimidinediamine has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to exhibit potent anti-cancer activity against a wide range of cancer cell lines. It works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to be effective in the treatment of other diseases such as malaria and tuberculosis.
properties
IUPAC Name |
4-N-(4-methoxyphenyl)-2-N,6-dimethyl-5-nitropyrimidine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O3/c1-8-11(18(19)20)12(17-13(14-2)15-8)16-9-4-6-10(21-3)7-5-9/h4-7H,1-3H3,(H2,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZISKTVUQMCJSJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)NC)NC2=CC=C(C=C2)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198531 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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